Cas no 80-78-4 (solanidine)

solanidine structure
solanidine structure
Product Name:solanidine
CAS No:80-78-4
MF:C27H43NO
MW:397.636428117752
CID:721296
PubChem ID:65727
Update Time:2024-10-27

solanidine Chemical and Physical Properties

Names and Identifiers

    • solanidine
    • Solanid-5-en-3-ol, (3b)-
    • SOLANIDINE(SOLATUBINE)(AS) PrintBack
    • 22R,25S-Solanidanine
    • Solanid-5-en-3beta-ol
    • Solanidin
    • Solatubin
    • Solatubine
    • (3β)-Solanid-5-en-3-ol (ACI)
    • 1H-Naphth[2′,1′:4,5]indeno[1,2-b]indolizine, solanid-5-en-3-ol deriv. (ZCI)
    • Solanid-5-en-3β-ol (8CI)
    • Solanidine (6CI, 7CI)
    • (-)-Solanidine
    • NSC 76025
    • 22R,25S-Solanidine
    • 4-21-00-01398 (Beilstein Handbook Reference)
    • Solanid-5-en-3-ol, (3.beta.)-
    • Solanid-5-en-3-beta-ol
    • CCRIS 6508
    • DTXSID701018960
    • C06543
    • NSC-76025
    • 3-b-Solanid-5-en-3-ol(9cl)
    • Solanid-5-en-3-ol, (3-beta)-
    • Solanidine, >=97.0% (HPLC)
    • MFCD00056839
    • JVKYZPBMZPJNAJ-OQFNDJACSA-N
    • HY-N7271
    • GTPL12500
    • MS-26717
    • NCI60_041673
    • CHEBI:28374
    • Q3489153
    • (1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-ol
    • SCHEMBL336752
    • NSC76025
    • LMST01150007
    • AKOS040738795
    • EINECS 201-309-5
    • Solanid-5-en-3b-ol
    • W7801OHM8B
    • SOLANIDINE [MI]
    • UNII-W7801OHM8B
    • Solanid-5-en-3beta-ol(8CI)
    • Solanid-5-en-3.beta.-ol
    • 80-78-4
    • BRN 0045370
    • CS-0111098
    • Solanid-5-en-3-ol
    • (3beta)-solanid-5-en-3-ol
    • CHEMBL1980466
    • 3-beta-Solanid-5-en-3-ol(9cl)
    • 3-beta-Solanid-5-en-3-ol
    • Solanid-5-en-3-ol, (3beta)-
    • solanid-5-en-3-ol (ACD/Name 4.0)
    • Solanid-5-en-3beta-ol (8CI)
    • (2S,4aR,4bS,6aS,6bR,7S,7aR,10S,12aS,13aS,13bS)-4a,6a,7,10-tetramethyl-2,3,4,4a,4b,5,6,6a,6b,7,7a,8,9,10,11,12a,13,13a,13b,14-icosahydro-1H-naphtho(2',1':4,5)indeno(1,2-b)indolizin-2-ol
    • (1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracos-4-en-7-ol
    • DA-67683
    • 3beta-Solanid-5-en-3-ol
    • DTXCID801476971
    • (22R,25S)-solanidine
    • (22R,25S)-solanidanine
    • Solanid-5-en-3-ol, (3beta)-(9CI)
    • Solanid-5-en-3-ol, (3-beta)-(9CI)
    • 3.beta.-Solanid-5-en-3-ol
    • (2S,4aR,4bS,6aS,6bR,7S,7aR,10S,12aS,13aS,13bS)-4a,6a,7,10-tetramethyl-2,3,4,4a,4b,5,6,6a,6b,7,7a,8,9,10,11,12a,13,13a,13b,14-icosahydro-1H-naphtho[2',1':4,5]indeno[1,2-b]indolizin-2-ol
    • G12145
    • Inchi: 1S/C27H43NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,29H,5,7-15H2,1-4H3/t16-,17+,19-,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
    • InChI Key: JVKYZPBMZPJNAJ-OQFNDJACSA-N
    • SMILES: C[C@]12CC[C@@H]3[C@]4(CC[C@H](O)CC4=CC[C@H]3[C@@H]1C[C@@H]1N3C[C@@H](C)CC[C@@H]3[C@H]([C@H]21)C)C

Computed Properties

  • Exact Mass: 397.33400
  • Monoisotopic Mass: 397.334464995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Color/Form: White long needle like crystals
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 212-214°C
  • Boiling Point: 503.1±43.0 °C at 760 mmHg
  • Flash Point: 223.5±26.8 °C
  • PSA: 23.47000
  • LogP: 5.59290
  • Specific Rotation: D21 -29° (c = 0.5 in chloroform)
  • Solubility: It is easily soluble in benzene \ chloroform, slightly soluble in ethanol \ methanol, and almost insoluble in ether and water. Its hydrochloride salt is prismatic crystal (80% ethanol)
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

solanidine Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN 1544
  • Hazard Category Code: 23/24/25-53-22
  • Safety Instruction: S2-S13-S22-S45-S36-S37-S39
  • RTECS:WF0500000
  • Hazardous Material Identification: T+
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R23/24/25
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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